4-Chloro-2-methylbenzonitrile

• IUPAC Name: 4-chloro-2-methylbenzonitrile
• InChI: InChI=1S/C8H6ClN/c1-6-4-8(9)3-2-7(6)5-10/h2-4H,1H3
• InChI Key: ZZAJFWXXFZTTLH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Cl)C#N
• Molecular Formula: C8H6ClN
• DSSTOX Substance ID: DTXSID30198767
• Molecular Weight: 151.59 g/mol
• CAS RN: 50712-68-0

Description

4-Chloro-2-methylbenzonitrile is a chemical compound with the molecular formula C8H6ClN. It has a molecular weight of 151.59.

Molecular Structure Analysis

The molecular structure of 4-Chloro-2-methylbenzonitrile consists of a benzene ring with a chlorine atom and a methyl group attached to it, along with a nitrile group.

Physical And Chemical Properties Analysis

4-Chloro-2-methylbenzonitrile has a density of 1.19±0.1 g/cm3, a melting point of 51-55 °C, and a boiling point of 269.7±20.0 °C. It also has a vapor pressure of 0.00716mmHg at 25°C.

Scientific Research Applications

Spectroscopy

4-Chloro-2-methylbenzonitrile has been used in spectroscopic studies. . .

Ab-initio Calculations

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Medicine

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Dye Manufacturing

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Solar Technology

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Spacecraft and Marine Engineering

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Electronic and Integrated Circuit Package Systems

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Synthesis routes and methods

Procedure details

Toluene (30 mL) and ice was added to the above copper cyanide solution and then the reaction mixture was stirred vigorously. The above diazonium salt solution was then slowly added to the reaction mixture. After the addition was complete, the reaction mixture was stirred at 0° C. for 30 minutes. The reaction mixture was then allowed to warm to room temperature (25° C.), and then stirred for another hour. The reaction mixture was then heated to 50° C. for 2 hours without stirring. The toluene phase and precipitate were then separated from the aqueous phase. To the toluene phase was added 10 mL concentrated HCl, 40 mL hot H2O, and FeCl3.6H2O (32 g, 0.118 mol) and this reaction mixture was then stirred overnight. The reaction mixture was then added to 200 mL H2O. The organic phase was then extracted with toluene, dried and evaporated under reduced pressure to produce 4-chloro-2-methylbenzonitrile as a dark brown oil.

Q & A

Q1: What is the significance of 4-Chloro-2-methylbenzonitrile in the research presented?

A1: 4-Chloro-2-methylbenzonitrile serves as a crucial starting material in the chemical synthesis of 7α-Hydroxyriboflavin. The researchers used this compound to create a synthetic pathway that led to the production of 7α-Hydroxyriboflavin, ultimately enabling the identification of a naturally occurring compound called Nekoflavin. [, ]

Q2: Can you elaborate on the synthetic pathway involving 4-Chloro-2-methylbenzonitrile for producing 7α-Hydroxyriboflavin?

A2: While the research papers do not provide a detailed step-by-step procedure, they mention that the synthesis proceeds through two key intermediates: 7-cyano-7-demethylriboflavin and 7α-aminoriboflavin. [, ] This suggests that 4-Chloro-2-methylbenzonitrile is likely involved in building the core structure of the riboflavin molecule, with subsequent steps leading to the introduction of the cyano and amino groups at the 7th position and finally, the formation of 7α-Hydroxyriboflavin.